N~4~-benzyl-6-chloro-N~4~-methyl-2,4-pyrimidinediamine

• IUPAC Name: 4-N-benzyl-6-chloro-4-N-methylpyrimidine-2,4-diamine
• InChI: InChI=1S/C12H13ClN4/c1-17(8-9-5-3-2-4-6-9)11-7-10(13)15-12(14)16-11/h2-7H,8H2,1H3,(H2,14,15,16)
• InChI Key: WWVHHTGIAABXJK-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)C2=CC(=NC(=N2)N)Cl
• Molecular Formula: C12H13ClN4
• DSSTOX Substance ID: DTXSID101324951
• Molecular Weight: 248.71 g/mol
• Solubility: 21.5 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 860650-68-6

Description

“N~4~-benzyl-6-chloro-N~4~-methyl-2,4-pyrimidinediamine” is a complex organic compound. It likely contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. The “N~4~-benzyl” and “N~4~-methyl” parts suggest that there are benzyl and methyl groups attached to the nitrogen atoms in the ring. The “6-chloro” part indicates the presence of a chlorine atom.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrimidine ring and the attachment of the benzyl, methyl, and chloro groups. The exact methods would depend on the specific reactions and conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The pyrimidine ring would likely form the core of the molecule, with the benzyl, methyl, and chloro groups attached to the nitrogen atoms in the ring.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its structure and the conditions under which the reactions take place. For example, the benzyl and methyl groups might be susceptible to reactions such as free radical bromination or nucleophilic substitution.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would be determined by its molecular structure. For example, the presence of the chlorine atom might make the compound more polar and therefore more soluble in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its structure and the context in which it is used. For example, if it were used as a drug, its mechanism of action would depend on how it interacts with biological molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if it is a solid, it might pose a risk of dust explosion. If it is a liquid, it might be flammable.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it has medicinal properties, future research might focus on optimizing its synthesis, improving its efficacy, and minimizing its side effects.